4-Amino-3-chloro-5-methylbenzonitrile

• IUPAC Name: 4-amino-3-chloro-5-methylbenzonitrile
• InChI: InChI=1S/C8H7ClN2/c1-5-2-6(4-10)3-7(9)8(5)11/h2-3H,11H2,1H3
• InChI Key: NDTNVCCDQAOBSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1N)Cl)C#N
• Molecular Formula: C8H7ClN2
• DSSTOX Substance ID: DTXSID30370667
• Molecular Weight: 166.61 g/mol
• CAS RN: 158296-69-6

Description

4-Amino-3-chloro-5-methylbenzonitrile is a compound that can be synthesized through the aminocyanation of arynes, as demonstrated in the chemoselective synthesis of 1,2-bifunctional aminobenzonitriles. This process involves the direct addition of aryl cyanamides to arynes, which allows for the simultaneous incorporation of amino and cyano groups through the cleavage of inert N-CN bonds .

Synthesis Analysis

The synthesis of this compound can be inferred from the general method of aminocyanation described in the literature. The process is efficient and enables the creation of synthetically useful bifunctional aminobenzonitriles. Post-synthetic functionalization of these aminocyanation products allows for the formation of diverse derivatives, including drug molecules like Ponstan and various fused heterocycles .

Molecular Structure Analysis

The molecular structure of related compounds, such as 2-amino-4-(4-chlorophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile, reveals a buckled fused-ring system due to an ethylene linkage. The amino, cyano, and chlorophenyl substituents are overlapped, and the aromatic rings are twisted at various angles, which could imply similar structural characteristics for this compound . Additionally, the amino N atom in 4-aminobenzonitrile has a pyramidal character, which might suggest a similar geometry for the amino group in this compound .

Chemical Reactions Analysis

The chemical reactivity of this compound can be extrapolated from the behavior of similar compounds. For instance, the aminocyanation products can undergo various post-synthetic modifications to yield a range of important derivatives, indicating that this compound could also participate in such reactions .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be partially deduced from the properties of related compounds. For example, the IR photodissociation spectra of 4-aminobenzonitrile cation clusters with nonpolar ligands like Ar and N2 provide insights into the microsolvation process and the binding energies of different ligands. This information can be useful in understanding the solvation and intermolecular interactions of this compound .

Scientific Research Applications

Synthesis and Chemical Reactions

• A study by Rao et al. (2014) outlines a method for synthesizing 4-(5-substituted amino methyl)-1H-tetrazol-1-yl)benzonitriles from p-aminobenzonitrile, which includes steps like protection, tetrazole formation, hydrolysis, chlorination, and amination (Rao, Gopal Rao, & Prasanna, 2014).
• Müller and Pfleiderer (1978) developed a bifunctional amidination reagent from 4-hydroxybenzonitrile, highlighting its incorporation into proteins and subsequent spectroscopic analysis (Müller & Pfleiderer, 1978).
• Heine et al. (1994) investigated the structure and crystal packing of 4-aminobenzonitriles, providing insights into their molecular geometry and bonding properties (Heine et al., 1994).

Pharmaceutical and Biological Applications

• Sondhi et al. (2005) synthesized pyrimidine derivatives from 3-aminobenzonitrile, examining their anti-inflammatory and analgesic activities, demonstrating the chemical's potential in drug development (Sondhi, Singh, Johar, & Kumar, 2005).
• Pilon et al. (2020) explored iron(II)-cyclopentadienyl compounds with 4-aminobenzonitrile, highlighting their significant activity against certain cancer cell lines, indicating its potential in cancer research (Pilon et al., 2020).

Industrial and Environmental Applications

• Verma et al. (2015) studied 2-aminobenzene-1,3-dicarbonitriles as corrosion inhibitors, revealing their effectiveness in protecting metals, which is crucial for industrial applications (Verma et al., 2015).
• Another study by Verma et al. (2015) on a similar compound showed its role in inhibiting aluminum corrosion, further underscoring its industrial relevance (Verma, Singh, Bahadur, Ebenso, & Quraishi, 2015).

Safety and Hazards

The safety information for “4-Amino-3-chloro-5-methylbenzonitrile” includes the following hazard statements: H302-H315-H319-H335. The precautionary statements include P261-P305+P351+P338.

Mechanism of Action

Biochemical Pathways

The specific biochemical pathways affected by 4-Amino-3-chloro-5-methylbenzonitrile are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interactions with its targets. Specific information on how these factors influence the action of this compound is currently unavailable .